Cas no 1361901-17-8 (2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-6-methanol)

• Product Name: 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-6-methanol
• CAS No: 1361901-17-8
• MF: C₉H₁₀ClF₂NO
• MW: 221.631608486176
• CID: 4933511
• Update Time: 2025-06-11

2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-6-methanol

• Inchi： 1S/C9H10ClF2NO/c1-5-7(9(11)12)2-6(4-14)13-8(5)3-10/h2,9,14H,3-4H2,1H3
• InChI Key： IBVBLXVNFHAHKO-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=C(C(F)F)C=C(CO)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1

Additional information on 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-6-methanol

Introduction to 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-6-methanol (CAS No. 1361901-17-8)

2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-6-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1361901-17-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic compound characterized by a nitrogen atom embedded within its six-membered ring structure. The presence of multiple functional groups, including a chloromethyl substituent, a difluoromethyl group, and a methyl group, along with a hydroxymethyl group at the 6-position, endows this molecule with unique chemical properties and potential biological activities.

The structural configuration of 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-6-methanol makes it a versatile intermediate in synthetic chemistry. The chloromethyl moiety serves as a reactive site for nucleophilic substitution reactions, enabling the introduction of various functional groups such as amines or alcohols. This reactivity is particularly valuable in the synthesis of complex molecules, including potential drug candidates. The difluoromethyl group, on the other hand, is known to enhance metabolic stability and binding affinity in drug molecules, making it a common feature in modern pharmaceutical designs.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in drug development. Pyridine-based compounds are widely recognized for their role in modulating biological pathways and have been incorporated into numerous FDA-approved drugs. The specific arrangement of substituents in 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-6-methanol positions it as a promising scaffold for further derivatization and exploration of its pharmacological properties.

In academic research, this compound has been utilized as a building block for the synthesis of more complex molecules with potential therapeutic applications. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory effects on specific enzymes or receptors involved in diseases such as cancer and inflammatory disorders. The chloromethyl group facilitates the introduction of amine-containing moieties, which can be further functionalized to create potent inhibitors or modulators.

The difluoromethyl group present in this compound is particularly noteworthy due to its ability to improve pharmacokinetic profiles of drug candidates. Fluorine atoms are known to increase lipophilicity, reduce metabolic clearance, and enhance binding interactions with biological targets. These properties make fluorinated compounds highly desirable in pharmaceutical development, and their incorporation into molecules like 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-6-methanol contributes to its significance in medicinal chemistry.

Moreover, the methyl group at the 3-position of the pyridine ring influences electronic distribution and steric hindrance around the nitrogen atom, which can be critical for interactions with biological targets. This structural feature allows for fine-tuning of physicochemical properties such as solubility and binding affinity. Researchers often exploit these characteristics to optimize lead compounds during drug discovery processes.

Recent publications have explored synthetic routes to 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-6-methanol, emphasizing its role as a key intermediate in multi-step syntheses. One notable approach involves the condensation of appropriate precursors under controlled conditions to introduce the desired functional groups at specific positions on the pyridine core. These synthetic strategies are essential for producing high-purity compounds suitable for further biological evaluation.

The hydroxymethyl group at the 6-position provides an additional site for chemical modification, allowing for further derivatization into esters, ethers, or other functionalized derivatives. Such modifications can enhance solubility or stability while preserving biological activity. The flexibility offered by this compound makes it an attractive candidate for medicinal chemists seeking to develop novel therapeutic agents.

Current research trends indicate that pyridine derivatives continue to be a cornerstone in drug discovery efforts. The structural diversity and functional versatility of compounds like 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-6-methanol contribute to their widespread use across various therapeutic areas. Ongoing studies aim to uncover new applications and optimize synthetic methodologies for efficient production at scale.

In conclusion, 2-(Chloromethyl)-4-(difluoromethyl)-3-methylpyridine-6-methanol (CAS No. 1361901-17-8) represents a valuable intermediate in pharmaceutical chemistry with significant potential for further development. Its unique structural features and reactivity make it a key component in synthetic strategies aimed at discovering novel bioactive molecules. As research progresses, this compound is expected to play an increasingly important role in advancing therapeutic interventions across multiple disease domains.